molecular formula C8H8Br2 B8702250 1,2-Dibromo-3,4-dimethylbenzene CAS No. 28805-90-5

1,2-Dibromo-3,4-dimethylbenzene

Cat. No.: B8702250
CAS No.: 28805-90-5
M. Wt: 263.96 g/mol
InChI Key: AKXKKSAGNHWXPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Dibromo-3,4-dimethylbenzene is a useful research compound. Its molecular formula is C8H8Br2 and its molecular weight is 263.96 g/mol. The purity is usually 95%.
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Properties

CAS No.

28805-90-5

Molecular Formula

C8H8Br2

Molecular Weight

263.96 g/mol

IUPAC Name

1,2-dibromo-3,4-dimethylbenzene

InChI

InChI=1S/C8H8Br2/c1-5-3-4-7(9)8(10)6(5)2/h3-4H,1-2H3

InChI Key

AKXKKSAGNHWXPQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)Br)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100 mL flask is charged with acetonitrile (12 mL) and water (24 mL) and is degassed with argon for about 5 min. Linear peptide (0.01 mmole) and 200 mM ammonium bicarbonate (6 mL) are added followed by at least one peptide (0.012 mmole) such as, but not limited to, 1,3-bis(bromomethyl) benzene, 1,2-bis(bromomethyl)benzene, 1,4-bis(bromomethyl)benzene, 2,6-bis(bromomethyl)pyridine, (E)-1,4-dibromobut-2-ene. The reaction mixture is stirred under argon at room temperature for approximately 2 hours and monitored by LC-MS. After the reaction is complete, the reaction solution is frozen and lyophilized. HPLC purification of the crude lyophilized product followed by lyophilization of fractions containing pure peptide results in the final cyclized product as a white power.
[Compound]
Name
peptide
Quantity
0.01 mmol
Type
reactant
Reaction Step One
Name
ammonium bicarbonate
Quantity
6 mL
Type
reactant
Reaction Step One
[Compound]
Name
peptide
Quantity
0.012 mmol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Quantity
12 mL
Type
reactant
Reaction Step Eight
Name
Quantity
24 mL
Type
solvent
Reaction Step Eight

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